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Introduction
Phytases are a class of phosphatase enzymes that catalyze the hydrolysis of phytic acid (myo-

inositol hexakisphosphate), releasing a stepwise series of less-phosphorylated myo-inositol

derivatives and inorganic phosphate.[1][2] This enzymatic activity is crucial in various fields,

including animal nutrition, food science, and environmental management. In animal feed,

phytase supplementation improves the bioavailability of phosphorus from plant-based diets for

monogastric animals, reducing the need for inorganic phosphate supplementation and

minimizing phosphorus pollution from animal waste.[1][2] Accurate and reproducible

measurement of phytase activity is therefore essential for quality control of enzyme

preparations and for research and development of new phytase-based products.

This document provides a detailed protocol for determining phytase activity using potassium

phytate as a substrate. The assay is based on the quantification of inorganic phosphate (Pi)

released from the substrate under controlled conditions of pH, temperature, and time.

Principle of the Assay
The fundamental principle of the phytase activity assay involves two main steps:

Enzymatic Reaction: The phytase-containing sample is incubated with a known

concentration of potassium phytate (or its sodium salt) in a suitable buffer. The enzyme
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catalyzes the hydrolysis of the phosphomonoester bonds in the phytate molecule, releasing

free inorganic phosphate.

Quantification of Inorganic Phosphate: The reaction is terminated, and the amount of

liberated inorganic phosphate is measured. A common method for this is a colorimetric

assay, such as the molybdenum blue method, where the phosphate reacts with a molybdate

reagent in an acidic solution to form a colored complex. The intensity of the color, which is

proportional to the phosphate concentration, is measured spectrophotometrically.[3]

One unit of phytase activity (FTU) is typically defined as the amount of enzyme that liberates 1

micromole of inorganic phosphate per minute from a specified concentration of sodium or

potassium phytate at a defined pH and temperature.[4][5][6][7]

Factors Influencing Phytase Activity
Several factors can influence the rate of the phytase-catalyzed reaction and must be carefully

controlled for accurate and reproducible results:

pH: Phytases exhibit optimal activity within a specific pH range, which varies depending on

the source of the enzyme (e.g., fungal, bacterial, or plant). For example, phytase from

Aspergillus niger often has an optimal pH of around 5.5.[1][7][8]

Temperature: Like all enzymes, phytase activity is temperature-dependent. Assays are

typically performed at a constant, controlled temperature, often between 37°C and 55°C.[4]

[6][8][9][10]

Substrate Concentration: The concentration of potassium phytate can affect the reaction

rate. It is important to use a substrate concentration that is not limiting for the enzyme under

the assay conditions.

Enzyme Concentration: The amount of inorganic phosphate released should be proportional

to the concentration of the phytase enzyme, provided that the substrate is not depleted.

Inhibitors and Activators: The presence of certain ions or compounds in the sample matrix

can inhibit or activate the enzyme. For instance, Ca2+ has been shown to moderately

stimulate phytase activity, while ions like Al3+, Mn2+, Zn2+, and Cu2+ can be inhibitory.[3]
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Experimental Protocols
Protocol 1: Colorimetric Determination of Phytase
Activity
This protocol describes a standard method for determining phytase activity by quantifying the

release of inorganic phosphate using a colorimetric assay.

Materials and Reagents
Potassium Phytate Substrate Solution (e.g., 6.82 mM): Dissolve the appropriate amount of

potassium phytate (or dodecasodium phytate) in the reaction buffer. Adjust the pH to the

desired value (e.g., 5.5) at the assay temperature.[10]

Reaction Buffer (e.g., 0.2 M Sodium Acetate Buffer, pH 5.5): Prepare by dissolving sodium

acetate in deionized water and adjusting the pH with acetic acid.[1][8]

Enzyme Dilution Buffer: Same as the reaction buffer.

Stopping Reagent (e.g., 10% (v/v) Trichloroacetic Acid - TCA): Prepare in deionized water.

[10]

Colorimetric Reagent (e.g., Tausky-Shorr Color Reagent): Prepare fresh by adding 10 ml of

10% (w/v) Ammonium Molybdate in 10 N Sulfuric Acid to 70 ml of deionized water. Then,

dissolve 5 g of Ferrous Sulfate Heptahydrate and bring the final volume to 100 ml with

deionized water. Store in the dark.[10]

Phosphate Standard Solution (e.g., 1 mM Potassium Dihydrogen Phosphate): For creating a

standard curve.

Phytase-containing sample (e.g., enzyme preparation, feed extract).

Spectrophotometer capable of reading absorbance at a specific wavelength (e.g., 660 nm or

415 nm depending on the colorimetric method).[6][10]

Water bath or incubator set to the desired temperature (e.g., 37°C or 55°C).

Centrifuge.
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Procedure
Preparation of Standard Curve:

Prepare a series of dilutions of the phosphate standard solution in the reaction buffer to

cover a range of concentrations (e.g., 0 to 100 µM).

To each dilution, add the stopping reagent and the colorimetric reagent as described for

the samples below.

Measure the absorbance at the appropriate wavelength and plot the absorbance versus

the phosphate concentration to generate a standard curve.

Sample Preparation:

Dilute the phytase-containing sample in the enzyme dilution buffer to an activity level that

falls within the linear range of the assay.

Enzymatic Reaction:

Pre-warm the potassium phytate substrate solution and the diluted enzyme sample to the

assay temperature (e.g., 55°C) for 5 minutes.[1]

To start the reaction, add a defined volume of the diluted enzyme sample to a defined

volume of the pre-warmed substrate solution (e.g., 0.2 mL enzyme to 0.2 mL substrate).

Mix gently.[1]

Incubate the reaction mixture at the assay temperature for a precise period (e.g., 10, 15,

or 30 minutes).[1][8]

Reaction Termination and Color Development:

Stop the reaction by adding a defined volume of the stopping reagent (e.g., 0.1 mL of 10%

TCA). Mix vigorously.[1]

Centrifuge the tubes to pellet any precipitate.

Take an aliquot of the supernatant and add the colorimetric reagent.
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Allow time for color development as specified by the chosen colorimetric method.

Absorbance Measurement:

Measure the absorbance of the samples and a blank (where the enzyme is added after

the stopping reagent) at the specified wavelength.

Calculation of Phytase Activity
Determine the concentration of inorganic phosphate released in the sample from the

standard curve after subtracting the blank absorbance.

Calculate the phytase activity in the original sample using the following formula:

Activity (U/mL or U/g) = (µmol of Pi released) / (incubation time in min × volume/mass of

original sample) × Dilution Factor

One unit (U or FTU) is the amount of enzyme that liberates 1.0 µmol of inorganic phosphate

per minute under the defined assay conditions.[1][4]

Data Presentation
Table 1: Typical Reaction Conditions for Phytase Activity Assays
from Different Sources

Enzyme
Source

Substrate pH
Temperature
(°C)

Reference

Aspergillus niger Sodium Phytate 5.5 37 [4][9]

Aspergillus niger Phytic Acid 5.5 40 [1]

Aspergillus niger Phytic Acid 5.15 55 [10]

Lentinus edodes Sodium Phytate 5.0 37 [3]

Buttiauxella spp. Sodium Phytate 5.5 37 [11]

Aspergillus sp.

L117
Sodium Phytate 5.5 50 [12]
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Table 2: Optimal pH and Temperature for Phytase from Various
Organisms

Organism Optimal pH
Optimal
Temperature (°C)

Reference

Aspergillus niger 5.5 58 [3]

Aspergillus ficuum 2.5 and 5.5 65 [3]

Schwanniomyces

castellii
4.5 77 [3]

Lentinus edodes 5.0 37 [3]

Aspergillus sp. L117 5.5 50 [12]
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Caption: Workflow for the phytase activity assay.
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Caption: Stepwise hydrolysis of phytate by phytase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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